Cas no 56655-17-5 (1,2-Ethanediamine, N-(diphenylmethyl)-)

• Product Name: 1,2-Ethanediamine, N-(diphenylmethyl)-
• CAS No: 56655-17-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 4040429
• PubChem ID: 11031568
• Update Time: 2025-05-19

1,2-Ethanediamine, N-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(diphenylmethyl)-
• (2-aminoethyl)(diphenylmethyl)amine
• EN300-746658
• N-benzhydrylethane-1,2-diamine
• SCHEMBL8352681
• N1-Benzhydrylethane-1,2-diamine
• Z600492922
• N-diphenylmethyl-ethylenediamine
• 56655-17-5
• AKOS010108827
• 982-094-1
• PRVZYDDRMVHWOS-UHFFFAOYSA-N
• N'-benzhydrylethane-1,2-diamine
• N-diphenylmethylethylenediamine
• GCA65517

• Inchi： 1S/C15H18N2/c16-11-12-17-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15,17H,11-12,16H2
• InChI Key： PRVZYDDRMVHWOS-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C1=CC=CC=C1)CN

Computed Properties

• Exact Mass: 226.146998583Da
• Monoisotopic Mass: 226.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,2-Ethanediamine, N-(diphenylmethyl)-

Introduction to 1,2-Ethanediamine, N-(diphenylmethyl) and Its Applications in Modern Chemical Research

1,2-Ethanediamine, N-(diphenylmethyl) (CAS No. 56655-17-5) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its versatile applications in the synthesis of novel molecules and its role in advancing drug development. The molecular structure of 1,2-ethanediamine, N-(diphenylmethyl) consists of an ethylene diamine backbone with a diphenylmethyl substituent, which imparts distinct reactivity and functionality. This combination makes it a valuable intermediate in the construction of complex organic frameworks.

The compound's utility extends across multiple domains, including medicinal chemistry, materials science, and catalysis. In recent years, researchers have leveraged its structural features to develop innovative methodologies for constructing biologically active molecules. For instance, the diphenylmethyl group serves as an effective protecting group in peptide synthesis, while the ethylene diamine moiety facilitates chelation with metal ions, making it useful in coordination chemistry.

One of the most compelling aspects of 1,2-ethanediamine, N-(diphenylmethyl) is its role in the development of new pharmaceutical agents. Its ability to form stable complexes with various metal ions has been exploited in the design of anticancer drugs. For example, recent studies have demonstrated that complexes formed between 1,2-ethanediamine, N-(diphenylmethyl) and transition metals such as ruthenium and platinum exhibit potent cytotoxic effects against tumor cells. These findings highlight the compound's potential as a precursor in the synthesis of next-generation chemotherapeutic agents.

Moreover, the compound has found applications in materials science, particularly in the synthesis of functional polymers. Its bifunctional nature allows it to act as a crosslinking agent or a monomer in polymerization reactions. Researchers have utilized 1,2-ethanediamine, N-(diphenylmethyl) to create advanced materials with tailored properties for use in coatings, adhesives, and specialty plastics. The diphenylmethyl group contributes to enhanced thermal stability and mechanical strength, making these materials suitable for high-performance applications.

In the realm of catalysis, 1,2-ethanediamine, N-(diphenylmethyl) has been employed as a ligand in transition metal-catalyzed reactions. Its chelating ability facilitates efficient catalytic cycles for processes such as hydrogenation and oxidation. Recent advancements have shown that ligands derived from this compound can improve catalytic efficiency while reducing side reactions. This has significant implications for green chemistry initiatives aimed at minimizing waste and energy consumption in industrial processes.

The synthesis of 1,2-ethanediamine, N-(diphenylmethyl) itself is an intricate process that requires precise control over reaction conditions. Typically involves multi-step organic transformations starting from readily available precursors such as benzophenone and ethylene diamine. The introduction of the diphenylmethyl group at the nitrogen atom is a critical step that demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound without compromising on quality.

From a regulatory perspective,1 ,2 -ethanediam ine ,N -( dip hen ylm eth yl ) does not fall under any restricted categories or require special handling under normal laboratory conditions. However,it is essential to follow standard safety protocols when working with any chemical substance to ensure safe handling and disposal practices are maintained throughout its lifecycle.

The future prospects for 1 , 2 -eth aned iam ine ,N -( di phen ylm eth yl ) are promising ,with ongoing research exploring new applications across various industries . As synthetic techniques continue to evolve,the accessibility o f this compoun d will likely increase ,leading to broader adoption i n both academic research an d industrial applications . p >